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Compound of Interest

Compound Name:
Tetrabutylammonium

Bromodiiodide

Cat. No.: B1417920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Tetrabutylammonium Bromodiiodide is limited.

This guide provides the available data and offers illustrative examples of related compounds to

fulfill the content requirements.

Introduction
Tetrabutylammonium bromodiiodide is a quaternary ammonium salt with the CAS number

3419-99-6. It is classified as a biochemical reagent and sees application in organic synthesis

and life science research. While detailed experimental protocols and extensive research

publications specifically citing this compound are scarce, its structure suggests potential utility

as a reagent in synthetic chemistry, possibly as a source of electrophilic bromine or iodine, or

as a phase-transfer catalyst in reactions involving halide anions.

Physicochemical Data
The following table summarizes the available quantitative data for Tetrabutylammonium
Bromodiiodide.
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Property Value Reference

CAS Number 3419-99-6 [1][2]

Molecular Formula C16H36BrI2N [2]

Molecular Weight 576.18 g/mol [2]

Applications in Research and Development
Tetrabutylammonium bromodiiodide is primarily positioned as a biochemical reagent for

research purposes.[2] Its applications are likely in the realm of organic synthesis, potentially in

reactions such as:

Halogenation: Acting as a source of iodine and bromine for the synthesis of halogenated

organic compounds.

Catalysis: Functioning as a phase-transfer catalyst, similar to the more widely documented

Tetrabutylammonium bromide (TBAB), to facilitate reactions between reactants in different

phases.

Synthesis of Heterocycles: Potentially used in the synthesis of heterocyclic compounds,

which are crucial scaffolds in drug discovery.

Due to the limited specific literature, the following sections provide a generalized experimental

protocol and workflow based on the well-documented applications of the related compound,

Tetrabutylammonium bromide (TBAB), as a phase-transfer catalyst in the synthesis of bioactive

heterocycles. This is intended to be an illustrative example of the potential application of such

quaternary ammonium salts.

Illustrative Experimental Protocol: Phase-Transfer
Catalyzed Synthesis of Pyrano[2,3-d]pyrimidinone
Derivatives
This protocol is a generalized example of a multicomponent reaction catalyzed by a

tetrabutylammonium salt in an aqueous medium.
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Objective: To synthesize pyrano[2,3-d]pyrimidinone derivatives via a one-pot, three-component

reaction.

Materials:

Aromatic aldehyde (1 mmol)

Malononitrile (1 mmol)

Barbituric acid (1 mmol)

Tetrabutylammonium salt (e.g., TBAB, 10 mol%)

Water (5 mL)

Ethanol (for recrystallization)

Round-bottom flask (50 mL)

Reflux condenser

Magnetic stirrer and hotplate

Buchner funnel and filter paper

Procedure:

A mixture of an aromatic aldehyde (1 mmol), malononitrile (1 mmol), barbituric acid (1 mmol),

and a tetrabutylammonium salt (0.1 mmol) in water (5 mL) is placed in a 50 mL round-bottom

flask.

The reaction mixture is stirred at 80°C for the appropriate time as monitored by Thin Layer

Chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature.

The solid product is collected by filtration using a Buchner funnel.

The crude product is washed with cold water.
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The solid is then recrystallized from ethanol to afford the pure pyrano[2,3-d]pyrimidinone

derivative.

The final product is dried under vacuum and characterized by spectroscopic methods (¹H

NMR, ¹³C NMR, IR, and Mass Spectrometry).

Visualized Workflow and Logical Relationships
The following diagrams illustrate the general workflow for the synthesis and a plausible logical

relationship in a phase-transfer catalyzed reaction.
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Caption: Experimental workflow for the synthesis of pyrano[2,3-d]pyrimidinones.
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Caption: Logical relationship in a phase-transfer catalyzed reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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